Cas no 93249-46-8 (Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]-)

Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]- structure
93249-46-8 structure
Product Name:Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]-
CAS No:93249-46-8
MF:C8H5F3O2S
MW:222.184311628342
MDL:MFCD22633622
CID:2816730
PubChem ID:13389729
Update Time:2024-03-01

Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]-
    • 2-Hydroxy-5-(trifluoromethylthio)benzaldehyde
    • 2-Hydroxy-5-[(trifluoromethyl)sulfanyl]benzaldehyde
    • MDL： MFCD22633622
    • Inchi： 1S/C8H5F3O2S/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-4,13H
    • InChI Key： RREZTHNJEBHXHJ-UHFFFAOYSA-N
    • SMILES： S(C(F)(F)F)C1C=CC(=C(C=O)C=1)O

Computed Properties

  • Exact Mass: 221.99623506g/mol
  • Monoisotopic Mass: 221.99623506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 62.6

Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB278659-1 g
2-Hydroxy-5-(trifluoromethylthio)benzaldehyde; .
 93249-46-8
1g
 €690.00 2023-04-26
abcr
AB278659-1g
2-Hydroxy-5-(trifluoromethylthio)benzaldehyde; .
 93249-46-8
1g
 €690.00 2025-04-15

Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]- Suppliers

Amadis Chemical Company Limited
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(CAS:93249-46-8)Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]-
Order Number:A1192815
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:19
Price ($):409.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:93249-46-8)Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]-
A1192815
Purity:99%
Quantity:1g
Price ($):409.0
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